4-(Octylamino)butane-1-sulfonic acid

• CAS RN: 54960-67-7
• Molecular Formula: C12H27NO3S
• Molecular Weight: 265.42 g/mol
• IUPAC Name: 4-(octylamino)butane-1-sulfonic acid
• InChI: InChI=1S/C12H27NO3S/c1-2-3-4-5-6-7-10-13-11-8-9-12-17(14,15)16/h13H,2-12H2,1H3,(H,14,15,16)
• InChI Key: BGCMJBRUWVPTBI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCNCCCCS(=O)(=O)O

Description

4-(Octylamino)butane-1-sulfonic acid is a useful research compound. Its molecular formula is C12H27NO3S and its molecular weight is 265.42 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of octylamine (2.20 g, 17.0 mmol) in tetrahydrofuran (11 mL) was added 1,4-butane sultone (2.30 g, 16.2 mmol). The solution was heated to reflux for 5 hours. The reaction was cooled to room temperature. The product formed a gel. A few drops of EtOH were added to dissolve the product. The solution was poured in a large excess of acetone (25 mL). After 5 minutes, a white solid precipitated. The solid was collected by filtration and dried in vacuo. The product was dissolved in EtOH and Dowex 50×8 resin (pre-washed, 6 g) was added to the solution. The suspension was stirred for 15 minutes and the resin was filtered. The filtrate was evaporated under educed pressure and the product was dried in vacuo. Yield: 31%. 1H NMR (DMSO, 500 MHz) δ ppm 8.24 (s (broad), 1H), 2.85 (m, 4H), 2.45 (m, 2H), 1.64 (m, 4H), 1.61 (m, 2H), 1.25 (m, 10H), (m, 2H), 0.85 (t, 3H, J=6.8 Hz). 13C (DMSO, 125 MHz) δ ppm 51.22, 47.54, 47.38, 31.82, 29.14, 26.59, 26.13, 25.51, 22.95, 22.75, 14.64. ES-MS 266 (M+1).